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Compound of Interest

Compound Name: 7-Benzyloxy Warfarin

CAS No.: 30992-69-9

Cat. No.: B562655 Get Quote

Warfarin, a cornerstone of anticoagulant therapy, functions by inhibiting the vitamin K epoxide

reductase complex, which is crucial for the synthesis of several clotting factors.[1] The

modification of its core structure, such as the introduction of a benzyloxy group at the 7-

position, creates new chemical entities whose efficacy, metabolism, and safety must be

meticulously profiled. Spectroscopic analysis is the bedrock of this process, providing an

unambiguous confirmation of molecular structure and purity.

This guide moves beyond a simple presentation of data. It delves into the causality behind

experimental choices and data interpretation, providing a framework for validating the identity

and integrity of 7-Benzyloxy Warfarin.

Molecular Structure and Analytical Workflow
The foundational step in any spectroscopic analysis is a clear understanding of the target

molecule's structure. 7-Benzyloxy Warfarin incorporates the fundamental 4-hydroxycoumarin

core of Warfarin, the phenylbutyl sidechain, and a benzyl ether linkage at the C7 position. The

systematic numbering shown below will be used for the assignment of NMR signals.

Chemical Structure of 7-Benzyloxy Warfarin

Molecular Formula: C₂₆H₂₂O₄

Molecular Weight: 398.45 g/mol
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The comprehensive characterization of this molecule follows a multi-technique workflow,

ensuring that data from each analysis corroborates the others, leading to a confident structural

assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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